Cas no 864408-58-2 (1H-Pyrazole-4-carboxaldehyde, 3-ethyl-1-phenyl-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 3-ethyl-1-phenyl-
• CAS No: 864408-58-2
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 1850556
• PubChem ID: 12140384
• Update Time: 2025-04-21

1H-Pyrazole-4-carboxaldehyde, 3-ethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 3-ethyl-1-phenyl-
• 3-ethyl-1-phenylpyrazole-4-carbaldehyde
• 1-phenyl-3-ethylpyrazole-4-carbaldehyde
• DTXSID40478380
• 864408-58-2
• SCHEMBL124130
• WAGPCJNMXFYFBB-UHFFFAOYSA-N
• 3-ethyl-1-phenyl-1h-pyrazole-4-carbaldehyde

• Inchi： 1S/C12H12N2O/c1-2-12-10(9-15)8-14(13-12)11-6-4-3-5-7-11/h3-9H,2H2,1H3
• InChI Key： WAGPCJNMXFYFBB-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C2C=CC=CC=2)N=C1CC

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.9Ų